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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzotrifluoride

Cat. No.: B1268037 Get Quote

An In-depth Technical Guide to 4-Bromo-3-nitrobenzotrifluoride (CAS: 349-03-1)

This technical guide provides a comprehensive overview of 4-Bromo-3-nitrobenzotrifluoride,

a key organic building block utilized in various chemical syntheses.[1][2] Intended for

researchers, scientists, and professionals in drug development, this document details the

compound's physicochemical properties, safety information, applications, and relevant

experimental protocols.

Core Properties and Specifications
4-Bromo-3-nitrobenzotrifluoride is a substituted aromatic compound distinguished by the

presence of a bromine atom, a nitro group, and a trifluoromethyl group on the benzene ring.[2]

This unique combination of functional groups makes it a versatile intermediate in organic

synthesis, particularly for pharmaceuticals and agrochemicals.[2][3] The electron-withdrawing

nature of the trifluoromethyl and nitro groups, coupled with the reactive bromine atom, allows

for a wide range of chemical transformations.[2][4]

Physicochemical Data
The fundamental physical and chemical properties of 4-Bromo-3-nitrobenzotrifluoride are

summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 349-03-1 [2][3]

Molecular Formula C₇H₃BrF₃NO₂ [2]

Molecular Weight 270.00 g/mol [2]

Appearance Clear yellow to orange liquid [2][3]

Density 1.763 g/mL at 25 °C [1][3]

Boiling Point 90 °C at 3 mmHg [3]

Melting Point 16 - 17 °C [2]

Flash Point 113 °C (closed cup) [2][3]

Refractive Index n20/D 1.511 - 1.512 [3]

Safety and Handling
Proper handling of 4-Bromo-3-nitrobenzotrifluoride is crucial due to its potential hazards.

The compound is classified as an irritant and is harmful if swallowed, inhaled, or absorbed

through the skin.[3]

Hazard and Precautionary Information
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Hazard Class Statement

Hazard Codes Xn, Xi (Harmful, Irritant)

Hazard Statements

H302+H312+H315+H319+H332+H335: Harmful

if swallowed, in contact with skin, causes skin

irritation, causes serious eye irritation, harmful if

inhaled, may cause respiratory irritation.[3]

Risk Statements

R20/21/22: Harmful by inhalation, in contact with

skin and if swallowed. R36/37/38: Irritating to

eyes, respiratory system and skin.[3]

Safety Statements

S26: In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice. S36/37/39: Wear suitable

protective clothing, gloves, and eye/face

protection.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use of safety glasses with side-shields or chemical goggles is

recommended.

Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin

exposure.[5]

Respiratory Protection: A multi-purpose combination respirator cartridge (US) is advised

when handling the substance.

Storage: Store in a dry, cool, and well-ventilated place.[5][6] Keep the container tightly closed

and away from heat, sparks, and open flames.[5][6][7] The compound is classified under

Storage Class 10 for combustible liquids.

Applications in Synthesis
4-Bromo-3-nitrobenzotrifluoride is a valuable intermediate primarily used for creating more

complex molecules. Its chemical structure offers multiple reactive sites for further
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functionalization.

Pharmaceutical and Agrochemical Synthesis: It serves as a critical building block in the

preparation of polysubstituted bisheterocycles, which have shown potential as

chemotherapeutic agents.[1][3] The trifluoromethyl group is particularly important in drug

discovery for its ability to enhance properties like metabolic stability and binding affinity.[8][9]

Cross-Coupling Reactions: The bromine atom is a key functional group for participating in

various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira),

which are fundamental for forming new carbon-carbon bonds.[4]

Functional Group Transformation: The nitro group can be reduced to an amine, providing a

pathway to introduce a new reactive site for further derivatization.[2]

Reactivity of 4-Bromo-3-nitrobenzotrifluoride

Bromine Atom Reactivity Nitro Group Reactivity

4-Bromo-3-nitrobenzotrifluoride

Cross-Coupling Reactions
(e.g., Suzuki, Heck)

-Br

Nucleophilic Substitution

-Br

Grignard Reagent Formation

-Br

Reduction to Amine (-NH2)

-NO2

Reactants:
- 4-Bromo-3-nitrobenzotrifluoride

- KCN, CuCN
- Phase Transfer Catalyst

- Solvent

Combine reactants in a reaction vessel Heat mixture to 110°C for 6 hours Cool the reaction mixture Isolate and purify the product via extraction and chromatography Product:
4-Cyano-3-nitrobenzotrifluoride
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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